Cas no 1218910-50-9 (5-(3-Bromophenyl)-1-methylimidazole)

• Product Name: 5-(3-Bromophenyl)-1-methylimidazole
• CAS No: 1218910-50-9
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD18375272
• CID: 1056458
• Update Time: 2025-10-29

5-(3-Bromophenyl)-1-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromophenyl)-1-methyl-1H-imidazole
• 5-(3-Bromophenyl)-1-methylimidazole
• 6248AJ
• TRA0033800
• FCH1367629
• SY012403
• AX8247969

• MDL： MFCD18375272
• Inchi： 1S/C10H9BrN2/c1-13-7-12-6-10(13)8-3-2-4-9(11)5-8/h2-7H,1H3
• InChI Key： ZBKTVJWYHULGAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN=CN1C

Computed Properties

• Exact Mass: 235.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 17.8

Experimental Properties

• PSA: 17.82000
• LogP: 2.84960

Additional information on 5-(3-Bromophenyl)-1-methylimidazole

5-(3-Bromophenyl)-1-methylimidazole: A Novel Compound with Promising Pharmacological Potential

5-(3-Bromophenyl)-1-methylimidazole, with the chemical identifier CAS No. 1218910-50-9, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are characterized by their five-membered ring structure with two nitrogen atoms. The 3-Bromophenyl substituent at the 5-position and the 1-methyl group at the 1-position contribute to its distinct chemical profile and biological activity. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the development of novel therapeutic strategies.

The 5-(3-Bromophenyl)-1-methylimidazole molecule exhibits a complex interplay of electronic and steric effects, which may influence its binding affinity to target proteins. The presence of the 3-Bromophenyl group introduces aromaticity and enhances the compound's hydrophobicity, while the 1-methyl substitution provides additional steric bulk. These structural features are critical for its interaction with biological targets, such as ion channels, receptors, and enzymes. Researchers have reported that the 5-(3-Bromophen,yl)-1-methylimidazole compound demonstrates a high degree of selectivity for specific molecular targets, which is essential for minimizing off-target effects in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationship (SAR) of 5-(3-Bromophenyl)-1-methylimidazole. A 2023 study published in Journal of Medicinal Chemistry employed molecular docking simulations to investigate the binding interactions between this compound and the adenosine A2A receptor, a key target in the treatment of neurodegenerative disorders. The findings revealed that the 3-Bromophenyl group plays a pivotal role in stabilizing the ligand-receptor complex, while the 1-methyl substitution enhances the compound's metabolic stability. These results underscore the importance of optimizing the molecular architecture of 5-(3-Bromophenyl)-1-methylimidazole for improved pharmacokinetic properties.

Experimental studies have further validated the potential of 5-(3-Bromophenyl)-1-methylimidazole in modulating cellular processes. A 2024 investigation published in Pharmaceutical Research demonstrated that this compound exhibits anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The study found that the 3-Bromophenyl substituent contributes to the compound's ability to disrupt the interaction between the NF-κB subunit p65 and its coactivator CREB-binding protein (CBP). This mechanism of action suggests that 5-(3-Bromophenyl)-1-methylimidazole could serve as a lead compound for the development of novel anti-inflammatory agents.

Another notable application of 5-(3-Bromophenyl)-1-methylimidazole is its potential role in cancer therapy. A 2023 preclinical study published in Cancer Research explored its antitumor effects in a mouse model of breast cancer. The results indicated that the compound selectively targets cancer cells by inducing apoptosis and inhibiting the proliferation of malignant cells. The 1-methyl group was found to enhance the compound's ability to penetrate the cell membrane, thereby increasing its intracellular concentration and efficacy. These findings highlight the therapeutic potential of 5-(3-Bromophenyl)-1-methylimidazole in oncology.

From a synthetic chemistry perspective, the preparation of 5-(3-Bromophenyl)-1-methylimidazole involves a series of well-defined steps, including the synthesis of the imidazole core and the introduction of the 3-Bromophenyl group. A 2022 study in Organic Letters described an efficient method for the synthesis of this compound using a microwave-assisted reaction, which significantly reduced the reaction time and improved the yield. The scalability of this synthetic approach is crucial for the large-scale production of 5-(3-Bromophenyl)-1-methylimidazole for pharmaceutical applications.

Despite its promising properties, the development of 5-(3-Bromophenyl)-1-methylimidazole as a therapeutic agent requires further optimization to address potential challenges. One such challenge is the compound's metabolic stability, which can be influenced by the presence of the 3-Bromophenyl group. Researchers are currently exploring strategies to enhance the metabolic stability of this compound, such as the introduction of additional substituents or the modification of the imidazole ring. These efforts are aimed at improving the pharmacokinetic profile of 5-(3-Bromophenyl)-1-methylimidazole to ensure its efficacy in vivo.

In conclusion, 5-(3-Bromophenyl)-1-methylimidazole represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, coupled with its potential to modulate key biological pathways, position it as a valuable molecule in the field of medicinal chemistry. Ongoing research is focused on optimizing its pharmacological properties and exploring its applications in various therapeutic areas, including neurodegenerative disorders, inflammatory diseases, and cancer. The continued investigation of this compound is expected to yield significant advancements in drug discovery and development.